Cas no 61110-99-4 (1,1-Cyclopropanedicarboxylic acid, 2-butyl-3-methyl-, dimethyl ester)

1,1-Cyclopropanedicarboxylic acid, 2-butyl-3-methyl-, dimethyl ester structure
61110-99-4 structure
Product Name:1,1-Cyclopropanedicarboxylic acid, 2-butyl-3-methyl-, dimethyl ester
CAS No:61110-99-4
MF:C12H20O4
MW:228.284804344177
CID:491604
PubChem ID:71399281
Update Time:2025-04-19

1,1-Cyclopropanedicarboxylic acid, 2-butyl-3-methyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,1-Cyclopropanedicarboxylic acid, 2-butyl-3-methyl-, dimethyl ester
    • dimethyl 2-butyl-3-methylcyclopropane-1,1-dicarboxylate
    • 61110-99-4
    • DTXSID70820651
    • Inchi: 1S/C12H20O4/c1-5-6-7-9-8(2)12(9,10(13)15-3)11(14)16-4/h8-9H,5-7H2,1-4H3
    • InChI Key: GGRZLVUKRAAWIH-UHFFFAOYSA-N
    • SMILES: O(C)C(C1(C(=O)OC)C(C)C1CCCC)=O

Computed Properties

  • Exact Mass: 228.1362
  • Monoisotopic Mass: 228.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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